Cas no 65735-06-0 (1-Phenyl-1H-pyrrole-3-carbonitrile)

• Product Name: 1-Phenyl-1H-pyrrole-3-carbonitrile
• CAS No: 65735-06-0
• MF: C₁₁H₈N₂
• MW: 168.194622039795
• CID: 1092744
• PubChem ID: 12421164
• Update Time: 2025-04-20

1-Phenyl-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-1H-pyrrole-3-carbonitrile
• 1-phenylpyrrole-3-carbonitrile
• 1-Phenylpyrrol-3-carbonitril
• 1-phenyl-pyrrole-3-carbonitrile
• AK147379
• SureCN8772892
• SCHEMBL8772892
• SB63090
• phenyl-1h-pyrrole-3-carbonitrile
• 65735-06-0
• 1H-Pyrrole-3-carbonitrile, 1-phenyl-

• MDL： MFCD27939118
• Inchi： 1S/C11H8N2/c12-8-10-6-7-13(9-10)11-4-2-1-3-5-11/h1-7,9H
• InChI Key： JRJKZWYWUUXXKZ-UHFFFAOYSA-N
• SMILES： N#CC1=CN(C2C=CC=CC=2)C=C1

Computed Properties

• Exact Mass: 168.068748264g/mol
• Monoisotopic Mass: 168.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles